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Introduction
Bis(cyclopropylmethyl)amine hydrochloride (CAS 405879-09-6) is a secondary amine

building block of significant interest in medicinal chemistry and synthetic applications. The

incorporation of cyclopropylmethyl moieties into molecular scaffolds is a well-established

strategy for introducing conformational rigidity and improving metabolic stability.[1] The strained

three-membered ring offers unique electronic properties and a high fraction of sp3 character,

which can favorably influence a molecule's pharmacokinetic and pharmacodynamic profile.

This guide provides a comprehensive overview of the physicochemical properties, synthesis,

analytical characterization, applications, and safety protocols associated with

Bis(cyclopropylmethyl)amine hydrochloride.

Physicochemical and Structural Properties
Bis(cyclopropylmethyl)amine hydrochloride is the salt form of the parent secondary amine,

N,N-bis(cyclopropylmethyl)amine. The hydrochloride form typically enhances stability and
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water solubility, making it more amenable to handling and use in various reaction conditions.

While specific experimental data for properties such as melting point and solubility are not

widely published, it is expected to be a crystalline solid at room temperature, similar to related

amine hydrochlorides like cyclopropanemethylamine hydrochloride (m.p. 200 °C)[2] and (1-

cyclopropyl)cyclopropylamine hydrochloride (decomposes >135 °C).[3]

Table 1: Core Properties of Bis(cyclopropylmethyl)amine Hydrochloride

Property Value Source

CAS Number 405879-09-6 [4]

Molecular Formula C₈H₁₆ClN [4]

Molecular Weight 161.68 g/mol [4]

IUPAC Name
bis(cyclopropylmethyl)amine;h

ydrochloride
[4]

Synonyms
bis(cyclopropylmethyl)amine

HCl
[4]

Canonical SMILES C1CC1CNCC2CC2.Cl [4]

InChI Key
SQDZKLOBUZYIMX-

UHFFFAOYSA-N
[4]

Appearance Expected to be a solid Inferred from analogs[2][3]

Solubility

Expected to be soluble in

water and polar organic

solvents like methanol and

DMSO.

Inferred from structure

Synthesis and Purification
The synthesis of Bis(cyclopropylmethyl)amine hydrochloride can be logically approached in

two primary stages: first, the synthesis of the free base, N,N-bis(cyclopropylmethyl)amine,

followed by its conversion to the hydrochloride salt. A robust method for the synthesis of the

free base is via the bis-alkylation of a primary amine.[5]
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Synthesis of N,N-bis(cyclopropylmethyl)amine (Free
Base)
A plausible and documented approach involves the N-alkylation of cyclopropylmethylamine

with (bromomethyl)cyclopropane.[5] This method utilizes a strong base to deprotonate the

amine, facilitating nucleophilic attack on the alkyl halide.

Part 1: Free Base Synthesis

Part 2: Hydrochloride Salt Formation

Cyclopropylmethylamine

N,N-bis(cyclopropylmethyl)amine

1.1 eq

(Bromomethyl)cyclopropane
1.1 eq

NaH, DMF Base/Solvent

Bis(cyclopropylmethyl)amine
hydrochloride (Product)

Precipitation

HCl in Diethyl Ether

Click to download full resolution via product page

Caption: Synthetic workflow for Bis(cyclopropylmethyl)amine hydrochloride.

Experimental Protocol: Synthesis and Salt Formation
Disclaimer: This protocol is a representative procedure based on analogous reactions and

should be adapted and optimized under appropriate laboratory settings.

Part A: Synthesis of N,N-bis(cyclopropylmethyl)amine[5]
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Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic

stirrer, thermometer, and nitrogen inlet, add sodium hydride (NaH, 60% dispersion in mineral

oil, 1.2 equivalents) and anhydrous N,N-dimethylformamide (DMF).

Amine Addition: Cool the suspension to 0 °C in an ice bath. Slowly add a solution of

cyclopropylmethylamine (1.0 equivalent) in anhydrous DMF.

Activation: Allow the mixture to stir at room temperature for 30-60 minutes until hydrogen

evolution ceases.

Alkylation: Cool the mixture back to 0 °C and add a solution of (bromomethyl)cyclopropane

(1.1 equivalents) in anhydrous DMF dropwise, maintaining the temperature below 10 °C.

Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours,

monitoring by TLC or GC-MS until the starting amine is consumed.

Workup: Carefully quench the reaction by the slow addition of water at 0 °C. Extract the

aqueous mixture with diethyl ether or ethyl acetate (3x). Combine the organic layers, wash

with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under

reduced pressure.

Purification: The crude product can be purified by fractional distillation under vacuum or by

column chromatography on silica gel.

Part B: Formation of the Hydrochloride Salt[3][6]

Dissolution: Dissolve the purified N,N-bis(cyclopropylmethyl)amine free base in anhydrous

diethyl ether.

Precipitation: Cool the solution to 0 °C. Slowly add a 2.0 M solution of hydrogen chloride

(HCl) in diethyl ether dropwise with vigorous stirring.

Isolation: The hydrochloride salt will precipitate as a solid. Continue stirring at 0 °C for 1-2

hours to ensure complete precipitation.

Finishing: Collect the solid product by vacuum filtration. Wash the filter cake with cold,

anhydrous diethyl ether and dry in vacuo over phosphorus pentoxide (P₄O₁₀) to yield

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3170198/
https://www.beilstein-journals.org/bjoc/articles/7/113
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2710176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bis(cyclopropylmethyl)amine hydrochloride.

Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity, purity, and structure of

the final product. While specific, measured spectra for this exact compound are not publicly

available, the expected spectral features can be reliably predicted based on its structure and

data from closely related analogs.[7]

Table 2: Predicted Spectroscopic Data

Technique Expected Features

¹H NMR

(Predicted in CDCl₃ or D₂O)- ~9.5-11.0 ppm

(broad s, 2H): N-H protons of the ammonium

salt.- ~2.9-3.2 ppm (d, 4H): Methylene protons (-

CH₂-) adjacent to the nitrogen.- ~1.0-1.3 ppm

(m, 2H): Methine protons (-CH-) of the

cyclopropyl rings.- ~0.6-0.8 ppm (m, 4H):

Methylene protons of the cyclopropyl rings.-

~0.3-0.5 ppm (m, 4H): Methylene protons of the

cyclopropyl rings.

¹³C NMR

(Predicted)- ~55-60 ppm: Methylene carbons (-

CH₂-).- ~8-12 ppm: Methine carbons (-CH-).-

~3-6 ppm: Methylene carbons of the cyclopropyl

rings.

Mass Spec (ESI+)

m/z ~126.15: Calculated for the free base

[M+H]⁺ (C₈H₁₆N⁺). Fragmentation would likely

show loss of a cyclopropylmethyl group.

IR Spectroscopy

(KBr Pellet or Nujol Mull)- ~2400-2800 cm⁻¹

(broad): N-H stretching of the secondary

ammonium salt.- ~2950-3050 cm⁻¹: C-H

stretching of the cyclopropyl and methylene

groups.- ~1020 cm⁻¹: Characteristic C-C

stretching of the cyclopropane ring.
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Quality Control Protocol: NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) is the primary technique for structural confirmation and

purity assessment.

Sample Preparation: Accurately weigh 5-10 mg of the hydrochloride salt and dissolve it in

~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, or CD₃OD) in a standard 5

mm NMR tube.

Instrument Setup: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum with a sufficient

number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

Data Processing: Process the spectrum by applying Fourier transformation, phase

correction, and baseline correction.

Analysis: Integrate all signals and reference the spectrum (e.g., to the residual solvent peak).

Compare the chemical shifts, splitting patterns, and integration values to the predicted

structure to confirm identity. Assess purity by identifying any signals corresponding to

solvents or impurities.

Applications in Research and Drug Development
The cyclopropylamine moiety is a privileged structural motif in medicinal chemistry.[1] Its

presence can confer several advantageous properties, including:

Metabolic Stability: The high C-H bond dissociation energy of the cyclopropane ring makes it

less susceptible to oxidative metabolism by cytochrome P450 enzymes.

Conformational Constraint: The rigid ring structure reduces the number of available

conformations, which can lead to higher binding affinity and selectivity for a biological target.

Enzyme Inhibition: Cyclopropylamines are known mechanism-based inhibitors of flavin-

dependent enzymes like Monoamine Oxidase (MAO) and Lysine-Specific Demethylase 1

(LSD1).
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Bis(cyclopropylmethyl)amine hydrochloride serves as a valuable secondary amine building

block. It can be readily incorporated into larger molecules via standard synthetic

transformations such as reductive amination, amide coupling, or further N-alkylation to

generate diverse libraries of compounds for screening.

Starting Material

Synthetic Transformations Potential Products

Bis(cyclopropylmethyl)amine
(from Hydrochloride Salt)

Amide Coupling
(with R-COCl)

N-Alkylation
(with R-Br)

Reductive Amination
(with R-CHO, NaBH(OAc)₃)

Tertiary Amide

Tertiary Amine

Tertiary Amine

Click to download full resolution via product page

Caption: Synthetic utility of the title compound as an intermediate.

Safety and Handling
Bis(cyclopropylmethyl)amine hydrochloride is classified as an irritant. Adherence to

standard laboratory safety practices is mandatory.

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[4]

Personal Protective Equipment (PPE): Wear safety glasses with side shields, a lab coat, and

chemical-resistant gloves (e.g., nitrile).

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
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handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep

away from strong oxidizing agents and strong bases.

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin: Flush skin with plenty of water. Remove contaminated clothing. Get medical

attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. If conscious, rinse mouth and give water to drink. Get

medical attention immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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